Cas no 110317-98-1 (2-Propenoic acid, 3-(4-methyl-6-oxo-1-cyclohexen-1-yl)-, methyl ester,(E)-)

• Product Name: 2-Propenoic acid, 3-(4-methyl-6-oxo-1-cyclohexen-1-yl)-, methyl ester,(E)-
• CAS No: 110317-98-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1192414
• Update Time: 2024-08-02

2-Propenoic acid, 3-(4-methyl-6-oxo-1-cyclohexen-1-yl)-, methyl ester,(E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methyl-6-oxo-1-cyclohexen-1-yl)-, methyl ester,(E)-
• 2-Propenoic acid, 3-(4-methyl-6-oxo-1-cyclohexen-1-yl)-, methyl ester, (E)- (9CI)

• Inchi： 1S/C11H14O3/c1-8-3-4-9(10(12)7-8)5-6-11(13)14-2/h4-6,8H,3,7H2,1-2H3/b6-5+
• InChI Key： YBAAVOYIQVNPKX-AATRIKPKSA-N
• SMILES： C(OC)(=O)/C=C/C1C(=O)CC(C)CC=1

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±31.0 °C(Predicted)
• PSA: 43.37